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Compound of Interest

Compound Name: 4,5,5-Trifluoropent-4-en-1-ol

Cat. No.: B012686

CAS Number: 109993-33-1
For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides a technical summary of the available information on 4,5,5-
Trifluoropent-4-en-1-ol. It is important to note that while the fundamental chemical identity of
this compound is established, detailed experimental protocols for its synthesis and
comprehensive studies on its biological activity are not extensively available in publicly
accessible literature. This guide, therefore, summarizes the known data and provides a general
framework for the potential utility and experimental approaches for such a molecule in the
context of drug discovery and development, based on the established roles of similar
fluorinated compounds.

Chemical and Physical Properties

The introduction of fluorine atoms into organic molecules can significantly alter their
physicochemical properties, influencing factors such as metabolic stability, lipophilicity, and
binding affinity to biological targets. 4,5,5-Trifluoropent-4-en-1-ol is an unsaturated alcohol
containing a trifluorovinyl group, a structural motif of interest in medicinal chemistry.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b012686?utm_src=pdf-interest
https://www.benchchem.com/product/b012686?utm_src=pdf-body
https://www.benchchem.com/product/b012686?utm_src=pdf-body
https://www.benchchem.com/product/b012686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 109993-33-1 PubChem
Molecular Formula C5H7F30 PubChem
Molecular Weight 140.10 g/mol PubChem
Physical State Liquid CymitQuimica[1]
IUPAC Name 4,5,5-trifluoropent-4-en-1-ol PubChem

Synthesis and Experimental Protocols

A specific, detailed, and publicly documented experimental protocol for the synthesis of 4,5,5-
Trifluoropent-4-en-1-ol is not readily available. However, the synthesis of fluorinated alcohols
can generally be approached through various established methods in organic chemistry. A
plausible synthetic strategy could involve the introduction of the trifluorovinyl group to a suitable
four-carbon building block containing a protected alcohol.

Below is a generalized workflow that could be adapted for the synthesis, purification, and
characterization of 4,5,5-Trifluoropent-4-en-1-ol.
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Generalized Experimental Workflow for 4,5,5-Trifluoropent-4-en-1-ol
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Logical Framework for Biological Investigation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Overview of 4,5,5-Trifluoropent-4-en-1-ol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012686#cas-number-for-4-5-5-trifluoropent-4-en-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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